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The following tables summarize quantitative data from various DFT computational studies on 1-
alkyl-3-methylimidazolium iodide ([C~-mim]l) ionic liquids. These studies utilize different
computational approaches, and the data presented here allows for a comparative assessment
of their findings.

Table 1: Cation-Anion Interaction Energies of [Comim]I
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. Interaction .
. Alkyl Chain Computational
Cation Energy Reference
Length (n) Method
(kcal/mol)
[Czamim]* 2 -81.4 B3LYP/DGDZVP  [1]
[Csmim]* 3 -80.8 B3LYP/DGDZVP [1]
[Camim]* 4 -80.3 B3LYP/DGDZVP  [1]
[Csmim]* 5 -79.9 B3LYP/DGDZVP  [1]
[Cemim]+ 6 -79.5 B3LYP/DGDZVP [1]
[C7mim]* 7 -79.2 B3LYP/DGDZVP  [1]
[Cemim]* 8 -78.9 B3LYP/DGDZVP  [1]

Interaction energies are typically calculated as the difference between the total energy of the
ion pair and the sum of the energies of the individual cation and anion.

Table 2: Electronic Properties of Selected Imidazolium lodides

HOMO-LUMO Computational
Molecule HOMO (eV) LUMO (eV)

Gap (eV) Method
, B3LYP/6-
[C2mim] -5.89 -1.23 4.66
311++G(d,p)
. B3LYP/6-
[Camim]l -5.98 -1.15 4.83
311++G(d,p)
_ MO6-2X/6-
[Camim]I -6.21 -1.35 4.86

311++G(d,p)

Note: The values for electronic properties can vary significantly based on the level of theory
and basis set used.

Table 3: Selected Structural Parameters for 1-Butyl-3-methylimidazolium lodide ([Camim]l)
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Computational

Parameter Bond/Angle Calculated Value

Method
Bond Length C2-H (ring) 1.09 A B3LYP/6-311++G(d,p)
Bond Length C2-1 2.85 A B3LYP/DGDZzZVP
Bond Angle N1-C2-N3 108.5° B3LYP/6-311++G(d,p)

These parameters are crucial for understanding the geometry and interaction sites of the ion

pair.

Experimental and Computational Protocols
The following outlines a typical computational protocol for DFT studies of imidazolium iodide
properties, synthesized from various research articles.

1. Geometry Optimization:

e Initial Structures: The initial 3D structures of the imidazolium cation and the iodide anion are
generated using molecular modeling software. For the ion pair, the iodide anion is placed at
various possible interaction sites around the cation to explore different conformations.

o Optimization Algorithm: Geometry optimization is performed to find the lowest energy (most
stable) conformation of the individual ions and the ion pair. The Berny optimization algorithm
is commonly employed.

e Functional and Basis Set: A choice of density functional and basis set is made. Common
choices include:

B3LYP functional: A widely used hybrid functional that provides a good balance between

[¢]

accuracy and computational cost.

o MO06-2X functional: A high-nonlocality functional that is often better for systems with non-
covalent interactions.

o 6-311++G(d,p) basis set: A triple-zeta basis set with diffuse and polarization functions,
suitable for describing anions and hydrogen bonding.
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o DGDZVP basis set: Often used for heavy atoms like iodine, as it includes effective core
potentials.

o Frequency Analysis: After optimization, a frequency calculation is performed to ensure that
the obtained structure corresponds to a true energy minimum (i.e., no imaginary
frequencies).

2. Calculation of Properties:

« Interaction Energy: The cation-anion interaction energy (AE) is calculated using the
supermolecular approach with the following equation: AE = E(ion pair) - [E(cation) +
E(anion)] where E(ion pair), E(cation), and E(anion) are the total electronic energies of the
optimized ion pair, cation, and anion, respectively. Basis set superposition error (BSSE)
correction is sometimes applied for more accurate results.

» Electronic Properties:

o HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO)
and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated to determine the
electronic energy gap, which relates to the chemical reactivity and stability of the system.

o Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate charge
distribution, charge transfer interactions between the cation and anion, and the nature of
the chemical bonds.

o Molecular Electrostatic Potential (MESP): MESP maps are generated to visualize the
electron density distribution and identify the electrophilic and nucleophilic sites of the
molecules.

o Structural Parameters: Key bond lengths, bond angles, and dihedral angles are measured
from the optimized geometry to characterize the structure of the ion pair.

Visualization of the Computational Workflow

The following diagram illustrates the typical workflow of a DFT computational study on
imidazolium iodide properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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